Cas no 1631144-84-7 (tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate)

• Product Name: tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate
• CAS No: 1631144-84-7
• MF: C₁₈H₁₇BrFNO₃
• MW: 394.234887838364
• CID: 5619451
• PubChem ID: 165921601
• Update Time: 2025-10-29

tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302897
• tert-butyl N-[4-bromo-2-(4-fluorobenzoyl)phenyl]carbamate
• 1631144-84-7
• tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate

• Inchi： 1S/C18H17BrFNO3/c1-18(2,3)24-17(23)21-15-9-6-12(19)10-14(15)16(22)11-4-7-13(20)8-5-11/h4-10H,1-3H3,(H,21,23)
• InChI Key： MQAVIAHZCVQRSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC(=CC=1)F)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 393.03758g/mol
• Monoisotopic Mass: 393.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate

tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate (CAS No. 1631144-84-7) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of a tert-butyl group, a phenyl ring, and substituents such as bromo and fluorobenzoyl groups, which contribute to its versatile reactivity and functionality.

Recent studies have highlighted the importance of tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate in the development of advanced materials and pharmaceuticals. Its structure allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the construction of heterocyclic frameworks, which are essential components of many drug molecules. The presence of the fluorobenzoyl group enhances the compound's stability and bioavailability, while the bromo substituent provides opportunities for further functionalization through nucleophilic aromatic substitution reactions.

In terms of synthesis, tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate can be prepared via a multi-step process involving coupling reactions, oxidation, and protection/deprotection strategies. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound for industrial applications. Its synthesis is often carried out under mild conditions to preserve the integrity of sensitive functional groups, ensuring high yields and purity.

The application of tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate extends beyond traditional chemical synthesis. Recent advancements in nanotechnology have demonstrated its potential as a precursor for the fabrication of functional materials with tailored properties. For example, it has been used in the preparation of self-assembled monolayers (SAMs) on various substrates, which find applications in sensors, catalysis, and drug delivery systems. The combination of its structural complexity and reactivity makes it an ideal candidate for such applications.

From a pharmacological perspective, tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate enzyme activity and interact with cellular pathways has been extensively studied using computational modeling and in vitro assays. Recent findings suggest that it may exhibit anti-inflammatory, anti-cancerous, or neuroprotective effects, depending on its structural modifications.

In conclusion, tert-butyl N-4-bromo-2-(4-fluorobenzoyl)phenylcarbamate (CAS No. 1631144-84-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis, materials science, and pharmacology. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.